Cas no 1161004-61-0 (Methyl 6,6,6-trifluoro-5-oxohexanoate)

Methyl 6,6,6-trifluoro-5-oxohexanoate structure

1161004-61-0 structure

Product Name:Methyl 6,6,6-trifluoro-5-oxohexanoate

CAS No:1161004-61-0

MF:C₇H₉F₃O₃

MW:198.139773130417

CID:1027033

PubChem ID:44545339

Update Time:2025-07-31

Methyl 6,6,6-trifluoro-5-oxohexanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 6,6,6-trifluoro-5-oxohexanoate
- DB-352113
- SCHEMBL16540471
- DTXSID60659295
- 1161004-61-0
- LXBQVXIGYLVDLU-UHFFFAOYSA-N
- Methyl6,6,6-trifluoro-5-oxohexanoate
- MDL： MFCD18909903
- Inchi： 1S/C7H9F3O3/c1-13-6(12)4-2-3-5(11)7(8,9)10/h2-4H2,1H3
- InChI Key： LXBQVXIGYLVDLU-UHFFFAOYSA-N
- SMILES： FC(C(CCCC(=O)OC)=O)(F)F

Computed Properties

Exact Mass: 198.05037863g/mol
Monoisotopic Mass: 198.05037863g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 43.4Å²

Methyl 6,6,6-trifluoro-5-oxohexanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1758613-1g	Methyl 6,6,6-trifluoro-5-oxohexanoate	1161004-61-0	98%	1g	￥5096.00	2024-08-09

Methyl 6,6,6-trifluoro-5-oxohexanoate Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218

1161004-61-0 (Methyl 6,6,6-trifluoro-5-oxohexanoate) Related Products

Recommended suppliers

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Jiangsu Kolod Food Ingredients Co.,ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Kolod Food Ingredients Co.,ltd

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

Yunnanjiuzhen